Cas no 1260511-76-9 (2-methoxy-5-(trifluoromethyl)benzene-1-thiol)

• Product Name: 2-methoxy-5-(trifluoromethyl)benzene-1-thiol
• CAS No: 1260511-76-9
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• MDL: MFCD29921981
• CID: 4691695
• PubChem ID: 67288013
• Update Time: 2025-06-18

2-methoxy-5-(trifluoromethyl)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(trifluoromethyl)benzenethiol
• 2-methoxy-5-(trifluoromethyl)benzene-1-thiol

• MDL： MFCD29921981
• Inchi： 1S/C8H7F3OS/c1-12-6-3-2-5(4-7(6)13)8(9,10)11/h2-4,13H,1H3
• InChI Key： UHEUPPZSYHEVFI-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 208.01697050g/mol
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-methoxy-5-(trifluoromethyl)benzene-1-thiol

Introduction to 2-methoxy-5-(trifluoromethyl)benzene-1-thiol (CAS No. 1260511-76-9)

2-methoxy-5-(trifluoromethyl)benzene-1-thiol, identified by the CAS number 1260511-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic thiols, characterized by the presence of a sulfur atom bonded to a benzene ring. The structural features of 2-methoxy-5-(trifluoromethyl)benzene-1-thiol, including its methoxy and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The methoxy group (–OCH₃) at the 2-position of the benzene ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the trifluoromethyl group (–CF₃) at the 5-position introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the aromatic system. These structural elements make 2-methoxy-5-(trifluoromethyl)benzene-1-thiol a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, there has been growing interest in thiophenolic compounds due to their broad spectrum of biological activities. The thiol group (–SH) in 2-methoxy-5-(trifluoromethyl)benzene-1-thiol serves as a reactive site for various chemical transformations, including nucleophilic substitution reactions, metal coordination, and disulfide bond formation. These reactions are crucial in pharmaceutical synthesis, where thiols are often employed as key intermediates in drug molecule construction.

One of the most compelling aspects of 2-methoxy-5-(trifluoromethyl)benzene-1-thiol is its potential application in medicinal chemistry. The combination of electronic and steric effects induced by the methoxy and trifluoromethyl groups can fine-tune the binding affinity and selectivity of this compound towards biological targets. For instance, studies have shown that aryl thiols can act as inhibitors or modulators of enzymes and receptors involved in various diseases. The unique structural motif of 2-methoxy-5-(trifluoromethyl)benzene-1-thiol may provide a scaffold for developing novel therapeutic agents with improved pharmacological profiles.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-methoxy-5-(trifluoromethyl)benzene-1-thiol interacts with biological systems. Molecular modeling techniques have been instrumental in predicting binding modes and affinity for potential drug targets. These insights have guided experimental efforts to optimize the compound's structure for better biological activity. For example, virtual screening algorithms have been used to identify derivatives of 2-methoxy-5-(trifluoromethyl)benzene-1-thiol that exhibit enhanced efficacy against specific biological pathways.

The agrochemical industry has also explored the utility of 2-methoxy-5-(trifluoromethyl)benzene-1-thiol as a precursor for developing novel pesticides and herbicides. The thiol group's reactivity allows for the introduction of various functional groups that can enhance the bioactivity and environmental stability of agrochemical products. Researchers have investigated its potential as a component in formulations designed to combat resistant pests or improve crop protection strategies.

In conclusion, 2-methoxy-5-(trifluoromethyl)benzene-1-thiol (CAS No. 1260511-76-9) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, coupled with its reactivity, make it a valuable building block for synthetic chemistry. As research continues to uncover new biological activities and synthetic methodologies, the significance of this compound is expected to grow further. The ongoing development of innovative drugs and sustainable agricultural solutions underscores the importance of exploring compounds like 2-methoxy-5-(trifluoromethyl)benzene-1-thiol in addressing global challenges.